Cas no 2639441-50-0 (methyl(2,4,6-trimethylphenyl)methylamine hydrochloride)

• Product Name: methyl(2,4,6-trimethylphenyl)methylamine hydrochloride
• CAS No: 2639441-50-0
• MF: C₁₁H₁₈ClN
• MW: 199.720322132111
• MDL: MFCD33549989
• CID: 5328909
• PubChem ID: 155971065
• Update Time: 2025-08-04

methyl(2,4,6-trimethylphenyl)methylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl[(2,4,6-trimethylphenyl)methyl]amine hydrochloride
• methyl(2,4,6-trimethylphenyl)methylamine hydrochloride

• MDL： MFCD33549989
• Inchi： 1S/C11H17N.ClH/c1-8-5-9(2)11(7-12-4)10(3)6-8;/h5-6,12H,7H2,1-4H3;1H
• InChI Key： QUZNTSZEJPLAIN-UHFFFAOYSA-N
• SMILES： C(C1C(=CC(C)=CC=1C)C)NC.Cl

Additional information on methyl(2,4,6-trimethylphenyl)methylamine hydrochloride

Comprehensive Guide to Methyl(2,4,6-trimethylphenyl)methylamine Hydrochloride (CAS No. 2639441-50-0)

Methyl(2,4,6-trimethylphenyl)methylamine hydrochloride (CAS No. 2639441-50-0) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. This compound, often referred to as a trimethylphenyl derivative, has gained attention due to its unique structural properties and versatile applications. Researchers and industry professionals frequently search for methyl(2,4,6-trimethylphenyl)methylamine hydrochloride uses, synthesis methods, and safety data, making it a trending topic in chemical innovation.

The molecular structure of methyl(2,4,6-trimethylphenyl)methylamine HCl features a benzene ring substituted with three methyl groups at the 2, 4, and 6 positions, along with an amine functional group. This arrangement contributes to its stability and reactivity, making it valuable for catalysis and intermediate synthesis. Recent studies highlight its role in developing high-performance polymers and bioactive molecules, aligning with the growing demand for sustainable materials and precision medicine.

In pharmaceutical applications, CAS 2639441-50-0 serves as a key intermediate for designing central nervous system (CNS) therapeutics. Its structural similarity to neurologically active compounds has spurred interest in neuropharmacology research, particularly for conditions like Parkinson's disease and depression. The compound's hydrochloride salt form enhances solubility, a critical factor in drug formulation—addressing a common challenge in oral bioavailability optimization, a hot topic in drug development forums.

The agrochemical sector employs methyl(2,4,6-trimethylphenyl)methylamine hydrochloride in synthesizing crop protection agents. Its aromatic stability and functional group versatility enable the creation of next-generation pesticides with improved environmental profiles—a response to the global push for green chemistry solutions. Industry reports indicate rising searches for eco-friendly agrochemical intermediates, positioning this compound as a relevant subject in sustainable agriculture discussions.

From a synthetic chemistry perspective, 2639441-50-0 demonstrates interesting reactivity patterns. The steric hindrance from the three methyl groups influences its participation in electrophilic aromatic substitution reactions, a phenomenon extensively studied in mechanistic organic chemistry. Recent publications explore its use in asymmetric synthesis, tapping into the pharmaceutical industry's need for chiral building blocks—another frequently searched term in chemical databases.

Material scientists value methyl(2,4,6-trimethylphenyl)methylamine HCl for developing advanced polymer coatings. Its bulky aromatic structure contributes to thermal stability in polymeric matrices, addressing the aerospace and electronics industries' demand for high-temperature materials. Online forums show increasing queries about heat-resistant polymer additives, making this application particularly timely.

Quality control of CAS 2639441-50-0 involves rigorous HPLC analysis and spectroscopic characterization, with purity standards exceeding 98% for research-grade material. The compound's storage stability under nitrogen atmosphere and handling precautions are common discussion points in laboratory safety forums, reflecting the chemical community's emphasis on responsible research practices.

The market outlook for methyl(2,4,6-trimethylphenyl)methylamine hydrochloride appears promising, with projected growth in the fine chemicals sector. Industry analysts note rising demand from contract research organizations and specialty chemical manufacturers, particularly in regions with strong pharmaceutical innovation ecosystems. This aligns with search trends showing increased interest in custom synthesis services and building block availability.

Environmental considerations for 2639441-50-0 include its biodegradation profile and waste treatment protocols—topics gaining traction in green chemistry circles. Recent advancements in catalytic degradation methods for similar compounds suggest potential sustainable pathways for handling this material, addressing the circular economy principles increasingly demanded by regulatory bodies.

In analytical applications, methyl(2,4,6-trimethylphenyl)methylamine hydrochloride serves as a chromatographic standard for method development. Its distinct UV absorption characteristics make it useful for HPLC calibration, a technique widely discussed in analytical chemistry forums. The compound's mass spectral fragmentation pattern also provides valuable reference data for mass spectrometry libraries.

Future research directions for CAS 2639441-50-0 may explore its potential in metal-organic frameworks (MOFs) and supramolecular chemistry—emerging fields with high search volumes in academic databases. The compound's structural features suggest possible applications in molecular recognition systems and selective adsorption materials, areas attracting significant R&D investment.

For researchers sourcing methyl(2,4,6-trimethylphenyl)methylamine hydrochloride, current market analysis recommends verifying supplier certifications and batch-to-batch consistency—key concerns reflected in chemical procurement discussions. The compound's technical data sheet requirements and regulatory compliance status remain top search queries among purchasing specialists.

In summary, 2639441-50-0 represents a versatile chemical building block with multidisciplinary applications. Its growing relevance in drug discovery, sustainable agriculture, and advanced materials ensures continued interest from both academic and industrial circles, making it a compound worth monitoring in chemical innovation trends.